5-Fluoro-2'-deoxyuridine-5'-monophosphate

• CAS No.: 134-46-3
• Product Name: 5-Fluoro-2'-deoxyuridine-5'-monophosphate
• Molecular Formula: C9H12FN2O8P
• Molecular Weight: 326.17 g/mol
• IUPAC Name: [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C9H12FN2O8P/c10-4-2-12(9(15)11-8(4)14)7-1-5(13)6(20-7)3-19-21(16,17)18/h2,5-7,13H,1,3H2,(H,11,14,15)(H2,16,17,18)/t5-,6+,7+/m0/s1
• Standard InChIKey: HFEKDTCAMMOLQP-RRKCRQDMSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)F)COP(=O)(O)O)O
• SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)F)COP(=O)(O)O)O
• Canonical SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)F)COP(=O)(O)O)O
• Description: 5-Fluorodeoxyuridine monophosphate, also known as fdump or 5-fluorodeoxyuridylic acid, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside monophosphates. These are pyrimidine nucleotides with a monophosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. 5-Fluorodeoxyuridine monophosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 5-Fluorodeoxyuridine monophosphate has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.; 5-fluorodeoxyuridine monophosphate is a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate.; 5-Fluoro-2'-deoxyuridylate. An inhibitor of thymidylate synthetase. Formed from 5-fluorouracil or 5-fluorodeoxyuridine.
• Synonyms: 5 Fluoro 2' Deoxyuridine 5' Monophosphate; 5-Fluoro-2'-Deoxyuridine-5'-Monophosphate; FdUMP; Fluorodeoxyuridylate
• PubChem Compound: 8642
• Last Modified: Nov 11 2021